Cas no 85951-37-7 (Trospectomycin Dihydrochloride (>70%))

• Product Name: Trospectomycin Dihydrochloride (>70%)
• CAS No: 85951-37-7
• MF: C₁₇H₃₂Cl₂N₂O₇
• MW: 447.35
• CID: 991264
• PubChem ID: 57369895
• Update Time: 2025-07-23

Trospectomycin Dihydrochloride (>70%) Chemical and Physical Properties

Names and Identifiers

• Trospectomycin Dihydrochloride
• Trospectomycin
• Trospectomycin0 Dihydrochloride
• Trospectomycin Dihydrochloride
• 85951-37-7
• (1S,3R,8S,10S,11R,12S,13S,14S)-5-butyl-8,12,14-trihydroxy-11,13-bis(methylamino)-2,4,9-trioxatricyclo[8.4.0.03,8]tetradecan-7-one
• Trospectomycin Dihydrochloride (>70%)

• Inchi： InChI=1S/C17H30N2O7/c1-4-5-6-8-7-9(20)17(23)16(24-8)25-15-13(22)10(18-2)12(21)11(19-3)14(15)26-17/h8,10-16,18-19,21-23H,4-7H2,1-3H3/t8?,10-,11+,12-,13-,14-,15-,16+,17+/m0/s1
• InChI Key： KHAUBYTYGDOYRU-MMKGXJEASA-N
• SMILES： CCCCC1CC(=O)C2(C(O1)OC3C(C(C(C(C3O2)NC)O)NC)O)O

Computed Properties

• Exact Mass: 410.18200
• Monoisotopic Mass: 374.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 129.51000
• LogP: -0.17150

Additional information on Trospectomycin Dihydrochloride (>70%)

Introduction to Trospectomycin Dihydrochloride (>70%) and Its Significance in Modern Medicinal Chemistry

Trospectomycin Dihydrochloride (>70%), identified by its unique CAS No. 85951-37-7, is a compound of significant interest in the field of medicinal chemistry. This compound, a dihydrochloride salt, has garnered attention due to its structural complexity and potential therapeutic applications. Trospectomycin Dihydrochloride belongs to a class of antibiotics that have been studied for their ability to interact with bacterial ribosomes, thereby inhibiting protein synthesis. This mechanism of action makes it a valuable candidate for the development of novel antimicrobial agents, particularly in the face of growing antibiotic resistance.

The chemical structure of Trospectomycin Dihydrochloride (>70%) features a distinctive arrangement of functional groups that contribute to its biological activity. The dihydrochloride salt form enhances its solubility, making it more suitable for various pharmaceutical formulations. Recent advancements in synthetic chemistry have enabled the production of high-purity forms of this compound, such as the >70% purity grade, which is critical for both research and industrial applications.

In recent years, the study of Trospectomycin Dihydrochloride (>70%) has been influenced by cutting-edge research in antibiotic resistance and the development of next-generation antibiotics. Researchers have been exploring its potential as a lead compound for novel drug candidates that can overcome existing resistance mechanisms. The compound's ability to bind to bacterial ribosomes with high affinity suggests that it may be effective against a broad spectrum of pathogens, including those that are resistant to conventional antibiotics.

One of the most exciting developments in the field is the use of computational methods to predict and optimize the activity of Trospectomycin Dihydrochloride (>70%). High-throughput screening and molecular docking studies have revealed new insights into its mechanism of action and have identified potential modifications that could enhance its efficacy. These computational approaches are complemented by experimental validation, where synthetic chemists are able to modify specific aspects of the molecule to improve its pharmacological properties.

The pharmaceutical industry has shown particular interest in Trospectomycin Dihydrochloride (>70%) due to its potential as a therapeutic agent. Clinical trials are currently underway to evaluate its efficacy and safety profile in treating various infections. The results from these trials are expected to provide valuable data on its clinical utility and may pave the way for its approval as a new treatment option. Additionally, researchers are exploring combination therapies that involve Trospectomycin Dihydrochloride (>70%) alongside other antibiotics to reduce the likelihood of resistance development.

From a chemical biology perspective, Trospectomycin Dihydrochloride (>70%) offers a unique opportunity to study bacterial protein synthesis at a molecular level. Its interaction with bacterial ribosomes provides insights into how antibiotics can be designed to target specific biological pathways without harming host cells. This research not only advances our understanding of antibiotic action but also contributes to the development of more targeted and effective therapies.

The synthesis and characterization of Trospectomycin Dihydrochloride (>70%) have been aided by advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These tools have allowed researchers to determine the precise structure and conformation of the compound, which is essential for understanding its biological activity. Furthermore, these techniques have been used to monitor reaction pathways and optimize synthetic routes, leading to more efficient production methods.

Looking ahead, the future prospects for Trospectomycin Dihydrochloride (>70%) are promising. Ongoing research aims to further refine its chemical structure and explore new applications in areas such as antiviral and anticancer therapies. The compound's unique properties make it a versatile tool for medicinal chemists, who are constantly seeking innovative ways to address global health challenges.

In conclusion, Trospectomycin Dihydrochloride (>70%), with its CAS No. 85951-37-7, represents a significant advancement in the field of medicinal chemistry. Its potential as an antimicrobial agent, combined with ongoing research into its mechanism of action and therapeutic applications, positions it as a compound of great importance. As scientific understanding continues to evolve, so too will the applications and significance of this remarkable molecule.